Cas no 1928767-30-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](methyl)amino}-2-methylpropanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](methyl)amino}-2-methylpropanoate
• CAS No: 1928767-30-9
• MF: C₁₈H₂₂N₂O₆
• MW: 362.377085208893
• CID: 5806539
• PubChem ID: 165724900
• Update Time: 2025-10-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](methyl)amino}-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](methyl)amino}-2-methylpropanoate
• 1928767-30-9
• EN300-6519664

• Inchi： 1S/C18H22N2O6/c1-17(2,3)25-16(24)19(6)18(4,5)15(23)26-20-13(21)11-9-7-8-10-12(11)14(20)22/h7-10H,1-6H3
• InChI Key： FUSWRUCCDAJAGU-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 362.14778643g/mol
• Monoisotopic Mass: 362.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 93.2Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](methyl)amino}-2-methylpropanoate

Compound CAS No 1928767-30-9: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](methyl)amino}-2-methylpropanoate

The compound with CAS No 1928767-30-9, named 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](methyl)amino}-2-methylpropanoate, is a highly specialized organic compound with significant applications in modern chemical research and pharmaceutical development. This compound belongs to the class of isoindole derivatives, which have garnered considerable attention due to their unique structural properties and potential bioactivity.

Isoindole derivatives have been extensively studied for their role in various biological systems. The tert-butoxy carbonyl (Boc) group in this compound is a well-known protecting group in organic synthesis, particularly in peptide chemistry. Its presence in this molecule suggests that the compound may be an intermediate in the synthesis of more complex molecules or bioactive agents.

Recent studies have highlighted the importance of isoindole-based compounds in drug discovery. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that certain isoindole derivatives exhibit potent anti-inflammatory and antioxidant activities. These findings underscore the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](methyl)amino}-2-methylpropanoate as a lead compound for developing novel therapeutic agents.

The structure of this compound is notable for its dihydroisoindole ring system, which is fused with a dioxane moiety. This structural arrangement provides the molecule with unique electronic properties and conformational flexibility, making it an attractive candidate for further functionalization. The methyl amino group attached to the propanoate ester further enhances the molecule's reactivity and selectivity in various chemical reactions.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The use of tert-butoxycarbonyl (Boc) as a protecting group ensures that the intermediate steps are efficient and yield high-purity products. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the molecular structure and purity.

From an application standpoint, this compound is particularly relevant in the field of bioorganic chemistry. Its ability to form stable complexes with metal ions has been explored in recent studies published in *Organic & Biomolecular Chemistry*. Such properties make it a promising candidate for designing metalloenzymes or catalysts with enhanced activity and selectivity.

Moreover, the dihydroisoindole ring system has been implicated in various biological processes, including cell signaling and enzyme inhibition. Preclinical studies have shown that analogs of this compound exhibit selective inhibition against certain kinases, which are key targets in cancer therapy. These findings suggest that further research into this compound could pave the way for innovative anticancer agents.

In conclusion, CAS No 1928767-30-9, or 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](methyl)amino}-2-methylpropanoate, represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structure, coupled with its potential biological activities, positions it as a valuable tool for researchers aiming to develop novel therapeutic interventions.